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Compound of Interest

Compound Name: Glyceryl tri(octanoate-8,8,8-D3)

Cat. No.: B13739404 Get Quote

Executive Directive
Glyceryl tri(octanoate-8,8,8-D3) (synonyms: Tricaprylin-d9, Trioctanoin-d9) is a stable

isotope-labeled triglyceride used primarily as a metabolic tracer or internal standard in

lipidomics.

Crucial Safety Distinction: Although "labeled," this compound is NOT radioactive. It contains

Deuterium (

H), a stable isotope. It must be handled as a chemical waste, not radioactive waste.

Core Disposal Principle: Treat this substance as a Non-Halogenated Organic (Lipid) Waste.

While technically classified as non-hazardous for transport (DOT/IATA), laboratory best

practices mandate its segregation from municipal wastewater to prevent plumbing obstructions

and ensure environmental stewardship.

Physicochemical Safety Profile
Effective disposal requires understanding the physical behavior of the substance.
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Property Value / Characteristic Operational Implication

CAS Number 538-23-8 (Unlabeled parent)

Use parent CAS for waste

manifesting if specific D-

labeled CAS is unavailable in

EHS software.

Physical State Viscous Liquid / Oil

Do not pour down drains. High

risk of clogging plumbing

(lipophilic).

Flash Point > 113°C (> 235°F)

Classified as Combustible

(Class IIIB), not Flammable.

Low fire risk during disposal.

Solubility
Insoluble in water; Soluble in

Hexane, Chloroform, Ethanol

Must be dissolved in organic

solvents for rinsing glassware.

Density ~0.95 g/mL Floats on water.[1]

Radioactivity NONE
STOP: Do not place in

radioactive waste bins.

Waste Stream Decision Logic
The following decision tree illustrates the correct disposal pathway based on the state of the

material.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cameochemicals.noaa.gov/chemical/21147
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13739404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Material:
Glyceryl tri(octanoate-8,8,8-D3)

What is the physical state?

Pure / Bulk Liquid
(Expired or Excess)

Mixed with Solvents
(HPLC/Extraction Waste)

Solid / Trace Residue
(Wipes, Pipette Tips)

Stream A: Non-Halogenated
Organic Waste

Collect in Oil Waste Identify Solvent Type Stream C: Solid Chemical
Debris (Lab Trash)

If <5ml residue

Ethanol/Hexane/Methanol

Stream B: Halogenated
Solvent Waste

Chloroform/DCM

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Glyceryl tri(octanoate-8,8,8-D3) waste streams.

Detailed Disposal Protocols
Protocol A: Disposal of Pure Liquid (Bulk/Expired)
Use this for expired stock solutions or unused aliquots > 5 mL.
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Container Selection: Use a High-Density Polyethylene (HDPE) or Glass waste container

compatible with oils.

Labeling: Affix a hazardous waste tag.

Chemical Name: "Glyceryl tri(octanoate) - Deuterated" or "Tricaprylin Waste".

Constituents: 100% Tricaprylin.

Hazard Checkbox: Check "None" or "Toxic" depending on local institutional rules for oils

(often "Non-RCRA Regulated Waste").

Transfer: Pour liquid directly into the container.

Note: The liquid is viscous. Allow time for full drainage.

Rinsing: Rinse the original vial with a small volume of Ethanol or Hexane. Add this rinse to

the Solvent Waste stream (Protocol B), not the oil container, unless the oil container is

specifically rated for flammables.

Protocol B: Disposal of Solvent Mixtures
(HPLC/Extraction)
Use this when the lipid is dissolved in organic solvents (e.g., Folch extraction, HPLC effluent).

Identify the Primary Solvent:

Non-Halogenated: (Hexane, Isopropanol, Methanol, Ethanol).

Halogenated: (Chloroform, Dichloromethane/Methylene Chloride).

Segregation:

Scenario 1 (Non-Halogenated): Dispose in the standard "Flammable Solvents" carboy.

Scenario 2 (Halogenated): Dispose in the "Halogenated Waste" carboy.
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Causality: Halogenated solvents require high-temperature incineration and are far more

expensive to process. Never contaminate a non-halogenated stream with chloroform-

containing lipid waste.

Protocol C: Empty Container Management (Triple Rinse)
Regulatory requirement to declassify a container as "RCRA Empty".

Drain: Ensure the vial is physically empty (no free-flowing liquid).

Rinse 1: Add ~1-2 mL of Acetone or Ethanol. Cap and vortex/shake for 10 seconds. Decant

into Solvent Waste.

Rinse 2: Repeat.

Rinse 3: Repeat.

Final Disposal:

Deface the label (marker out the chemical name).

Dispose of the glass vial in the Broken Glass/Sharps container or Recycling (if permitted

by site safety).

Why: Triple rinsing removes >99.9% of residues, rendering the container non-hazardous

trash.

Spill Management & Emergency Response
Hazard Level: Low (Slip hazard). PPE: Nitrile gloves, Lab coat, Safety glasses.

Containment: If spilled on the floor, immediately mark the area. The oil is extremely slippery.

Absorption: Do not use water initially (it will spread the oil). Apply an inert absorbent:[2]

Vermiculite

Sand
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Polypropylene oil-absorbent pads

Cleanup:

Scoop absorbed material into a plastic bag.[1]

Scrub the surface with a detergent solution (e.g., 5% Alconox or dish soap) and warm

water to emulsify the remaining lipid.

Disposal: Seal the plastic bag and dispose of it as Solid Chemical Waste.

Regulatory & Compliance Context
RCRA Status (USA): Glyceryl tri(octanoate) is not a listed P- or U-waste. It does not exhibit

characteristics of ignitability, corrosivity, reactivity, or toxicity (TCLP) [1].

Stable Isotope Status: The presence of Deuterium does not trigger Nuclear Regulatory

Commission (NRC) regulations. It is unregulated regarding radiation safety [2].

Drain Disposal: While non-toxic, discharge into sewer systems is generally prohibited by

local POTW (Publicly Owned Treatment Works) regulations due to "Oil and Grease" (FOG)

limits, which can cause blockages [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Disposal Guide: Glyceryl Tri(octanoate-
8,8,8-D3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13739404#glyceryl-tri-octanoate-8-8-8-d3-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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